2-Oxo-2,3-dihydro-1H-benzoimidazole-5-sulfonyl chloride

• IUPAC Name: 2-oxo-1,3-dihydrobenzimidazole-5-sulfonyl chloride
• InChI: InChI=1S/C7H5ClN2O3S/c8-14(12,13)4-1-2-5-6(3-4)10-7(11)9-5/h1-3H,(H2,9,10,11)
• InChI Key: OFWLWHNQAUHHGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1S(=O)(=O)Cl)NC(=O)N2
• Molecular Formula: C7H5ClN2O3S
• DSSTOX Substance ID: DTXSID40390270
• Molecular Weight: 232.64 g/mol
• CAS No.: 53439-87-5

Description

2-Oxo-2,3-dihydro-1H-benzoimidazole-5-sulfonyl chloride is a useful research compound. Its molecular formula is C7H5ClN2O3S and its molecular weight is 232.64 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antioxidant Capacity and Reaction Pathways

Studies have investigated the antioxidant capacity of compounds through ABTS/potassium persulfate decolorization assays, which might be relevant to the chemical class including sulfonyl chloride derivatives. These assays help in understanding the reaction pathways and the role of specific functional groups in antioxidant activity, potentially applicable to 2-oxo-2,3-dihydro-1H-benzoimidazole-5-sulfonyl chloride in exploring its antioxidant properties (Ilyasov et al., 2020).

Role in Chemical Synthesis

The synthesis and properties of benzimidazole derivatives highlight the importance of the benzimidazole core in the development of pharmaceuticals and materials with diverse applications. The insights into the preparation, properties, and reactivity of these compounds provide a foundation for exploring the synthetic utility of this compound in generating new chemical entities with potential biological or material science applications (Boča et al., 2011).

Environmental Remediation

Enzymatic approaches to remediate organic pollutants highlight the potential application of redox mediators in enhancing the efficiency of degradation processes. Given the structural characteristics of this compound, it might serve as a precursor or mediator in enzymatic treatments for organic pollutants, offering insights into cleaner and more effective environmental remediation technologies (Husain & Husain, 2007).

Drug Development and Biological Activities

The synthesis and biological activities of N-sulfonyl amino azinones, including sulfonyl chloride derivatives, have been extensively studied, demonstrating their potential in medicinal chemistry as diuretics, antihypertensives, anti-inflammatories, and anticancer agents. This underscores the potential of this compound in the development of new therapeutic agents based on its structural and functional properties (Elgemeie et al., 2019).